4-[(cycloheptylamino)sulfonyl]-N-methyl-2-thiophenecarboxamide

• IUPAC Name: 4-(cycloheptylsulfamoyl)-N-methylthiophene-2-carboxamide
• InChI: InChI=1S/C13H20N2O3S2/c1-14-13(16)12-8-11(9-19-12)20(17,18)15-10-6-4-2-3-5-7-10/h8-10,15H,2-7H2,1H3,(H,14,16)
• InChI Key: ZOQNBGUQXJFTLO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CS1)S(=O)(=O)NC2CCCCCC2
• Molecular Formula: C13H20N2O3S2
• Molecular Weight: 316.4 g/mol

Description

4-[(cycloheptylamino)sulfonyl]-N-methyl-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C13H20N2O3S2 and its molecular weight is 316.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 316.09153485 g/mol and the complexity rating of the compound is 425. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research has demonstrated innovative methods for synthesizing compounds related to 4-[(cycloheptylamino)sulfonyl]-N-methyl-2-thiophenecarboxamide. For instance, mechanochemistry has been utilized to synthesize sulfonyl-(thio)ureas, including known anti-diabetic drugs, by coupling sulfonamides and iso(thio)cyanates, offering an efficient alternative to traditional synthesis methods (Tan et al., 2014). Moreover, the Gewald reaction, facilitated by organocatalysis in aqueous conditions, has been applied to efficiently form 2-amino-3-carboxamide derivatives of thiophene, highlighting the versatility of these compounds in synthetic chemistry (Abaee & Cheraghi, 2013).

Anticancer Activity

Several studies have focused on the anticancer properties of sulfonamide-containing compounds. For example, new phenylaminosulfanyl-1,4‐naphthoquinone derivatives have shown potent cytotoxic activity against various cancer cell lines, with specific compounds inducing apoptosis and cell cycle arrest at the G1 phase, suggesting their potential as anticancer agents (Ravichandiran et al., 2019). Additionally, a series of heterocyclic compounds with a sulfonamide moiety have demonstrated potent antiproliferative effects against cancer cells, further supporting the therapeutic potential of such compounds in cancer treatment (Halawa et al., 2020).

Future Directions

The future directions for the study of “4-[(cycloheptylamino)sulfonyl]-N-methyl-2-thiophenecarboxamide” could include further investigation into its synthesis, properties, and potential applications. Given the interesting properties of related compounds, it could be a promising area of research.